Cas no 954611-03-1 (3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea)

• Product name: 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• CAS No: 954611-03-1
• MF: C₂₁H₂₂F₃N₃O₃
• MW: 421.412895679474
• CID: 6309120
• PubChem ID: 16920057

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea
• F2372-0148
• 954611-03-1
• 1-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• 3-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-1-[3-(trifluoromethyl)phenyl]urea
• 1-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• AKOS024644013

• Inchi： 1S/C21H22F3N3O3/c1-2-30-18-8-6-17(7-9-18)27-13-14(10-19(27)28)12-25-20(29)26-16-5-3-4-15(11-16)21(22,23)24/h3-9,11,14H,2,10,12-13H2,1H3,(H2,25,26,29)
• InChI Key： CQNRTFHUOKJXTC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCC1CC(N(C2C=CC(=CC=2)OCC)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 421.16132606g/mol
• Monoisotopic Mass: 421.16132606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea (CAS No. 954611-03-1): A Comprehensive Overview

3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea (CAS No. 954611-03-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of ureas and is characterized by the presence of a trifluoromethyl group and an ethoxyphenyl substituent, which contribute to its distinct pharmacological properties.

The trifluoromethyl group is a common functional group in medicinal chemistry, known for its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea, this group plays a crucial role in modulating the compound's interaction with biological targets, potentially improving its efficacy and selectivity.

The ethoxyphenyl substituent, on the other hand, is another key structural feature that influences the compound's pharmacological profile. Ethoxy groups are known to enhance solubility and improve the overall bioavailability of drug candidates. In this specific compound, the ethoxyphenyl group may contribute to its favorable pharmacokinetic properties, making it a promising candidate for further development.

Recent studies have explored the potential therapeutic applications of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, preliminary data suggest that this compound may exhibit potent inhibitory effects on certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases could lead to more effective and targeted treatments with reduced side effects.

In addition to its potential as an enzyme inhibitor, 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are implicated in various inflammatory disorders. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

The structural complexity of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea also presents challenges in its synthesis and optimization. Researchers have developed several synthetic routes to produce this compound efficiently, with a focus on improving yield and purity. One approach involves the use of transition-metal-catalyzed reactions to construct the core pyrrolidine ring, followed by functionalization steps to introduce the ethoxyphenyl and trifluoromethyl groups.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea in human subjects. Early results from Phase I trials have shown promising safety profiles, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-1-3-(trifluoromethyl)phenylurea (CAS No. 954611-03-1) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique structural features, combined with its potential as an enzyme inhibitor and anti-inflammatory agent, make it an exciting area of ongoing research in medicinal chemistry. As more data become available from clinical trials, it is anticipated that this compound will continue to attract significant interest from both academic and industrial researchers.